N-(benzo[d][1,3]dioxol-5-yl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide
• InChI: InChI=1S/C14H13N3O4S/c18-13(16-9-1-2-11-12(5-9)20-8-19-11)17-6-10(7-17)21-14-15-3-4-22-14/h1-5,10H,6-8H2,(H,16,18)
• InChI Key: QFMOJLTWMSOYNF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC3=C(C=C2)OCO3)OC4=NC=CS4
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound is commonly referred to as BTA-C and has a molecular formula of C17H14N2O5S.

Mechanism of Action

The mechanism of action of BTA-C is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in tumor growth and inflammation. BTA-C has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDAC activity, BTA-C can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BTA-C has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit cell proliferation and induce apoptosis in cancer cells. BTA-C has also been shown to inhibit the production of pro-inflammatory cytokines and reduce the activation of microglial cells, suggesting that it may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTA-C in lab experiments is its potent antitumor activity. The compound has been shown to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further investigation. However, one of the limitations of using BTA-C is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on BTA-C. One area of interest is the development of more efficient synthesis methods for the compound, which could help to increase its availability for research purposes. Another area of interest is the investigation of BTA-C's potential as a treatment for neurological disorders such as Alzheimer's disease, which could have significant implications for the development of new therapeutics in this field. Additionally, further studies are needed to elucidate the mechanism of action of BTA-C and to identify potential targets for the compound in cancer cells and other disease states.

Synthesis Methods

The synthesis of BTA-C involves the reaction of 3-(thiazol-2-yloxy)azetidine-1-carboxylic acid with benzo[d][1,3]dioxol-5-ylamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature.

Scientific Research Applications

BTA-C has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, BTA-C has been shown to exhibit potent antitumor activity against various cancer cell lines. The compound has also been investigated for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease.